2,2,2-Trifluoro-1-[3-(pyridin-4-yl)imidazo[1,5-a]pyridin-1-yl]ethan-1-one

• IUPAC Name: 2,2,2-trifluoro-1-(3-pyridin-4-ylimidazo[1,5-a]pyridin-1-yl)ethanone
• InChI: InChI=1S/C14H8F3N3O/c15-14(16,17)12(21)11-10-3-1-2-8-20(10)13(19-11)9-4-6-18-7-5-9/h1-8H
• InChI Key: BWHORBPLQSOGKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C(N2C=C1)C3=CC=NC=C3)C(=O)C(F)(F)F
• Molecular Formula: C14H8F3N3O
• Molecular Weight: 291.23 g/mol

Description

The compound “2,2,2-Trifluoro-1-[3-(pyridin-4-yl)imidazo[1,5-a]pyridin-1-yl]ethan-1-one” is a complex organic molecule that contains several functional groups. It has a trifluoroethyl group attached to a pyridine ring, which is further connected to an imidazo[1,5-a]pyridine ring. The presence of nitrogen in the pyridine and imidazole rings suggests that this compound may have basic properties. The trifluoroethyl group could potentially introduce unique reactivity due to the presence of highly electronegative fluorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine and imidazo[1,5-a]pyridine rings. This could potentially be achieved through condensation reactions or cyclization strategies. The trifluoroethyl group could then be introduced through a substitution or addition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromaticity in the pyridine and imidazo[1,5-a]pyridine rings. The electronegativity of the fluorine atoms in the trifluoroethyl group could induce a dipole moment in the molecule, potentially leading to interesting intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the trifluoroethyl group and the nitrogen-containing rings. The pyridine ring could potentially undergo electrophilic substitution reactions, while the trifluoroethyl group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoroethyl group could increase its lipophilicity, potentially affecting its solubility in different solvents. The nitrogen-containing rings could contribute to its basicity.

Mechanism of Action

Target of Action

The compound contains an imidazo[1,2-a]pyridine core , which is recognized as a ‘drug prejudice’ scaffold because of its wide range of applications in medicinal chemistry

Mode of Action

The mode of action would depend on the specific targets of the compound. Generally, compounds with an imidazo[1,2-a]pyridine core can interact with their targets through non-covalent donor–acceptor bonding

Biochemical Pathways

Without specific information on the compound’s targets and mode of action, it’s challenging to summarize the affected biochemical pathways. Compounds with an imidazo[1,2-a]pyridine core are useful in coordination chemistry and catalysis , suggesting they might influence various biochemical pathways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and intended use. As with all chemicals, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could explore its potential applications, such as its use in the development of new pharmaceuticals or materials. Studies could also investigate its reactivity and behavior under different conditions.